(4-Benzhydrylpiperazin-1-yl)(7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)methanone

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-[7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl]methanone
• InChI: InChI=1S/C34H36F3N5O4/c1-44-27-18-24(19-28(45-2)31(27)46-3)26-20-29(34(35,36)37)42-32(39-26)25(21-38-42)33(43)41-16-14-40(15-17-41)30(22-10-6-4-7-11-22)23-12-8-5-9-13-23/h4-13,18-19,21,26,29-30,39H,14-17,20H2,1-3H3
• InChI Key: LRTSRDOEXNJAEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2CC(N3C(=C(C=N3)C(=O)N4CCN(CC4)C(C5=CC=CC=C5)C6=CC=CC=C6)N2)C(F)(F)F
• Molecular Formula: C34H36F3N5O4
• Molecular Weight: 635.7 g/mol

Description

(4-Benzhydrylpiperazin-1-yl)(7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)methanone is a useful research compound. Its molecular formula is C34H36F3N5O4 and its molecular weight is 635.688. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Properties

Novel Pyrazole Derivatives

Studies on pyrazole derivatives, including pyrazolo[4,3-d]-pyrimidine derivatives, have shown these compounds to possess significant antimicrobial and anticancer activities. For instance, some synthesized pyrazole compounds demonstrated higher anticancer activity than the reference drug doxorubicin and also displayed good to excellent antimicrobial activity against various strains (Hafez, El-Gazzar, & Al-Hussain, 2016). Similar research on pyridine derivatives revealed variable and modest antimicrobial activity against investigated bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).

Synthesis and Biological Evaluation

Pyrazolo[1,5-a]pyrimidines Synthesis

Another study explored the synthesis of pyrazolo[1,5-a]pyrimidines and related compounds, highlighting their potential for further pharmacological investigations. Some derivatives exhibited analgesic activity comparable to reference drugs and low toxicity, suggesting their potential for developing new analgesics (Gein, Prudnikova, Kurbatova, & Rudakova, 2021).

Antiproliferative and Enzyme Inhibition

Cytotoxic Activities

Research on (3,5-dimethylpyrazol-1-yl)-[4-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino)phenyl]methanone and related compounds showed antiproliferative activity against various cancer cell lines, including breast, colon, and liver cancers. These compounds also displayed inhibitory activity against key enzymes like EGFR and FGFR, suggesting their utility in targeted cancer therapies (Bakr & Mehany, 2016).